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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 6-phenyldodecane, a long-chain
alkylbenzene. It covers its fundamental chemical identity, including its CAS number and various
synonyms, alongside a compilation of its physicochemical properties. Detailed experimental
protocols for its synthesis via Friedel-Crafts alkylation, as well as methods for its purification
and analysis, are presented. Furthermore, this guide explores the potential applications of 6-
phenyldodecane in drug development, particularly as a hydrophobic excipient in various drug
delivery systems. The information is structured to be a valuable resource for researchers and
professionals in organic synthesis and pharmaceutical sciences.

Chemical Identification and Properties

6-Phenyldodecane is an aromatic hydrocarbon characterized by a dodecane chain substituted
with a phenyl group at the sixth position.[1][2]
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CAS Number and Synonyms

The unique Chemical Abstracts Service (CAS) registry number for 6-phenyldodecane is 2719-
62-2.[1] It is also known by several other names in scientific literature and commercial catalogs.

Identifier Type Value

CAS Number 2719-62-2

IUPAC Name dodecan-6-ylbenzene[1]
Synonyms Benzene, (1-pentylheptyl)-[1]

Dodecane, 6-phenyl-[1]

(1-Pentylheptyl)benzene

alpha-pentylheptylbenzene[1]

Physicochemical Properties

The key physicochemical properties of 6-phenyldodecane are summarized in the table below.
These properties are crucial for understanding its behavior in various experimental and

formulation contexts.
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Property Value Source
Molecular Formula CisHso PubChem[1]
Molecular Weight 246.4 g/mol PubChem[1]
o Inferred from similar
Appearance Colorless to pale yellow liquid
compounds
Vapor Pressure 0.000584 mmHg Haz-Map[1]
] Standard non-polar: 1717.1, NIST Mass Spectrometry Data
Kovats Retention Index
1718, 1719 Center[1]

Semi-standard non-polar: 293, NIST Mass Spectrometry Data
1718, 1725, 1727, 1727.4 Center[1]

NIST Mass Spectrometry Data

Standard polar: 1918
Center[1]

Synthesis and Purification

The primary method for synthesizing 6-phenyldodecane is through the Friedel-Crafts
alkylation of benzene. This electrophilic aromatic substitution reaction can be carried out using
various dodecene isomers or dodecyl halides as the alkylating agent in the presence of a Lewis
acid catalyst.

Experimental Protocol: Friedel-Crafts Alkylation of
Benzene with 6-Dodecene

This protocol describes a representative method for the synthesis of 6-phenyldodecane.
Materials:

e Benzene (anhydrous)

» 6-Dodecene

e Anhydrous Aluminum Chloride (AICI3)
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Hydrochloric Acid (HCI), 1 M

Saturated Sodium Bicarbonate (NaHCOs) solution
Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSQOa)

Dichloromethane

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser connected to a gas trap (to capture evolved HCI
gas), add anhydrous benzene.

Cool the flask in an ice-water bath.
Slowly and portion-wise, add anhydrous aluminum chloride to the stirred benzene.

Add 6-dodecene dropwise from the dropping funnel to the reaction mixture over a period of
30-60 minutes, maintaining the temperature below 10 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 4-6 hours.

Quench the reaction by slowly pouring the mixture over crushed ice.

Transfer the mixture to a separatory funnel and add 1 M HCI. Shake well and separate the
organic layer.

Wash the organic layer successively with water, saturated NaHCOs solution, and brine.

Dry the organic layer over anhydrous MgSOa, filter, and concentrate the solvent under
reduced pressure using a rotary evaporator.

The crude product can be purified by fractional distillation under reduced pressure to yield
pure 6-phenyldodecane.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1195952/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-6-phenyldodecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Purification Protocol: Fractional Distillation under
Reduced Pressure

Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux column)

Condenser

Receiving flask

Vacuum pump

Heating mantle

Thermometer

Procedure:

Assemble the fractional distillation apparatus. Ensure all joints are properly sealed for
vacuum application.

e Place the crude 6-phenyldodecane in the distillation flask.
» Begin heating the flask gently with a heating mantle.
e Slowly apply vacuum to the system.

o Collect the fractions that distill at the expected boiling point of 6-phenyldodecane under the
applied pressure. The boiling point will be significantly lower than the atmospheric boiling
point.

» Monitor the temperature at the head of the fractionating column to ensure a clean
separation.

Analytical Methods
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The identity and purity of 6-phenyldodecane can be confirmed using various analytical
techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:
e Gas chromatograph equipped with a mass selective detector.
e Capillary column suitable for non-polar compounds (e.g., DB-5ms or equivalent).

Typical GC-MS Conditions:

Parameter Condition
Injector Temperature 250 °C
Carrier Gas Helium

Initial temperature 100 °C, hold for 2 min, ramp

Column Oven Program _ .
to 280 °C at 10 °C/min, hold for 5 min

MS lon Source Temp. 230 °C
MS Quadrupole Temp. 150 °C
Scan Range 40-400 m/z

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of 6-phenyldodecane.

¢ H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons
(typically in the range of 7.1-7.3 ppm), a methine proton (CH attached to the phenyl ring),
and a series of methylene (CHz) and methyl (CHs) protons corresponding to the dodecyl
chain.

e 13C NMR: The carbon NMR spectrum will display distinct signals for the aromatic carbons (in
the downfield region), the methine carbon, and the aliphatic carbons of the dodecyl chain.
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Applications in Drug Development

The hydrophobic nature of 6-phenyldodecane makes it a candidate for use as a non-polar
excipient in various drug delivery systems, particularly for poorly water-soluble drugs.[3][4][5]

Potential Roles as a Pharmaceutical Excipient

e Solubilizing Agent: It can be incorporated into lipid-based formulations to enhance the
solubility and oral bioavailability of lipophilic drugs.

o Component of Self-Emulsifying Drug Delivery Systems (SEDDS): As an oily phase, it can be
a key component in SEDDS, which form fine oil-in-water emulsions in the gastrointestinal
tract, facilitating drug absorption.[6][7]

e Vehicle in Parenteral Formulations: For intramuscular or subcutaneous injections, it could
serve as a non-polar vehicle for lipophilic drugs, potentially providing a sustained-release
effect.[3][4][5][8]

o Excipient in Topical Formulations: Its properties may be beneficial in topical and transdermal
drug delivery systems for enhancing the penetration of active pharmaceutical ingredients
through the skin.[9][10][11]

Signaling Pathways and Experimental Workflows

To illustrate a key process, the following diagram outlines the general workflow for the
synthesis and purification of 6-phenyldodecane.

Synthesis: Friedel-Crafts Alkylation

Work-up Purification Analysis
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Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and analysis of 6-phenyldodecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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